Cas no 1203080-65-2 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• CAS No: 1203080-65-2
• MF: C₂₀H₂₀N₂O₄S
• MW: 384.448803901672
• CID: 6348977
• PubChem ID: 30943822
• Update Time: 2025-10-10

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide
• 2-(1,3-dioxoisoindolin-2-yl)-N-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)acetamide
• F5467-0090
• AKOS024509458
• 1203080-65-2
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{[4-(thiophen-2-yl)oxan-4-yl]methyl}acetamide
• 2-(1,3-dioxoisoindol-2-yl)-N-[(4-thiophen-2-yloxan-4-yl)methyl]acetamide

• Inchi： 1S/C20H20N2O4S/c23-17(12-22-18(24)14-4-1-2-5-15(14)19(22)25)21-13-20(7-9-26-10-8-20)16-6-3-11-27-16/h1-6,11H,7-10,12-13H2,(H,21,23)
• InChI Key： OAGXCZKYQUWDCJ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CNC(CN2C(C3C=CC=CC=3C2=O)=O)=O)CCOCC1

Computed Properties

• Exact Mass: 384.11437830g/mol
• Monoisotopic Mass: 384.11437830g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 104Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203080-65-2)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide (CAS No. 1203080-65-2) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining an isoindole-1,3-dione core with a thiophene-containing tetrahydropyran moiety, makes it a promising candidate for various applications, including drug discovery and material science. Researchers are particularly interested in its potential as a small-molecule modulator for targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for heterocyclic compounds like 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide has surged due to their versatility in medicinal chemistry. The presence of both thiophene and isoindole rings in its structure contributes to its pharmacokinetic properties, such as improved solubility and bioavailability. These features align with current trends in drug development, where researchers prioritize molecules with enhanced ADME profiles (Absorption, Distribution, Metabolism, and Excretion).

The synthesis of CAS No. 1203080-65-2 involves multi-step organic reactions, often starting from commercially available phthalimide derivatives and thiophene-based intermediates. Its acetamide linker plays a critical role in stabilizing the molecule while allowing for further functionalization. This adaptability makes it a valuable scaffold for designing novel therapeutics, particularly in areas like oncology and neurology, where precision targeting is essential.

From an industrial perspective, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-{4-(thiophen-2-yl)oxan-4-ylmethyl}acetamide is also being explored for its potential in advanced material applications. Its conjugated system and electron-rich thiophene ring make it suitable for use in organic electronics, such as OLEDs and conductive polymers. This dual applicability in both life sciences and material science underscores its significance in modern research.

As the scientific community continues to investigate CAS No. 1203080-65-2, questions about its mechanism of action, toxicity profile, and scalable synthesis remain at the forefront. Addressing these challenges will be key to unlocking its full potential. With ongoing advancements in computational chemistry and high-throughput screening, this compound is poised to play a pivotal role in the next generation of innovative technologies.